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Compound of Interest

Compound Name: 2-(1-Chloroethyl)-1,3-benzoxazole

CAS No.: 1092286-05-9

Cat. No.: B1438035

Get Quote

Executive Summary & Chemical Identity
Target Compound: 2-(1-Chloroethyl)-1,3-benzoxazole CAS Registry Number: 1092286-05-9

(Note: Often confused with 2-chlorobenzoxazole, CAS 615-18-9.[1] Verify structure before

processing). Molecular Formula:

This guide addresses the disposal of 2-(1-chloroethyl)-1,3-benzoxazole, a specialized

electrophilic intermediate.[1] Unlike stable organic solvents, this compound possesses a

reactive

-chloroalkyl functionality.[1] It acts as a potent alkylating agent and is moisture-sensitive,
capable of releasing hydrochloric acid (HCl) upon hydrolysis.[1]

Critical Directive: Do not commingle this compound with general organic waste streams without

prior assessment. Its reactivity can trigger exothermic polymerization or acid-gas evolution in

waste drums.

Hazard Assessment: The "Why" Behind the Protocol
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To dispose of this chemical safely, you must understand its reactivity profile.[1] We treat this not

just as "waste," but as a stored energy source waiting for a nucleophile.[1]

Hazard Category Mechanism of Action Operational Risk

Alkylating Agent
The C-Cl bond at the ethyl

position is highly electrophilic.

Mutagenicity/Sensitization:

Direct damage to

DNA/proteins. Skin contact

may cause severe allergic

dermatitis.

Moisture Sensitivity
Hydrolysis of the C-Cl bond

yields the alcohol and HCl gas.

Container Pressurization:

Sealed waste bottles

containing moisture may burst

due to HCl generation.

Aquatic Toxicity
Benzoxazole core is persistent;

halogenation increases toxicity.

Environmental Damage: Illegal

to dispose of down the drain.

Must be incinerated.

Scientist's Note: The primary risk during disposal is complacency. Treating this like standard

dichloromethane or acetone waste leads to accidents. The release of HCl upon contact with

moist trash or aqueous waste streams is the most common failure mode.

Pre-Disposal Stabilization (Trace Residues)[1]
Applicability: This section applies only to glassware rinsing, septum cleaning, and trace spills

(<5 mL).[1] Bulk quantities must follow Section 4.

Objective: Chemically destroy the reactive alkyl chloride motif before cleaning glassware.

Reagents Required:
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Quenching Solution: 10% Sodium Hydroxide (NaOH) in Ethanol (or Methanol).

Verification: pH paper.

Protocol:
Dilution: Dissolve the residue in a small amount of non-reactive solvent (e.g., acetone or

ethyl acetate).

Controlled Hydrolysis: Slowly add the Quenching Solution to the residue.

Mechanism:[2][3] The hydroxide ion attacks the electrophilic carbon, displacing the

chloride and forming the corresponding alcohol (2-(1-hydroxyethyl)benzoxazole) and

NaCl.[1]

Wait Time: Allow the mixture to stand for 30 minutes.

Neutralization: Check pH. If highly basic (>12), neutralize with dilute acetic acid to pH 7-9.[1]

Final Stream: The deactivated mixture can now be combined with Halogenated Organic

Waste.

Primary Disposal Path (Bulk Quantities)
Applicability: Expired reagents, reaction leftovers, or pure stock (>5 mL).[1]

Core Principle: Do NOT attempt to neutralize bulk quantities on the benchtop. The exotherm

and HCl generation are difficult to control. Use the "Lab Pack" method for off-site thermal

destruction.

Step-by-Step Workflow
Segregation:

Isolate the material in a chemically compatible container (High-Density Polyethylene -

HDPE or Glass with Teflon-lined cap).

Do not use metal containers (corrosion risk from potential HCl).
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Labeling:

Label clearly: "Hazardous Waste - 2-(1-Chloroethyl)-1,3-benzoxazole".[1]

Add Hazard Warnings: "Corrosive," "Toxic," "Moisture Sensitive."[1]

Waste Stream Classification:

Assign to High BTU / Halogenated Waste stream.

Destruction Method: High-temperature incineration (>1000°C) with secondary combustion

and acid gas scrubbing. This ensures the benzoxazole ring is cleaved and dioxin formation

is prevented.

Regulatory Waste Codes (RCRA/EPA)
Use these codes for your waste manifest.

Code Description Justification

D002 Corrosive
Potential for pH < 2 upon

moisture contact (HCl release).

D001 Ignitable

(Conditional) If dissolved in

flammable solvents or if flash

point < 60°C.

None Listed Waste

This specific CAS is not P- or

U-listed; it is a characteristic

waste.

Visual Decision Logic (Workflow)
The following diagram illustrates the decision-making process for disposing of 2-(1-
Chloroethyl)-1,3-benzoxazole.
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Start: Waste Assessment
2-(1-Chloroethyl)-1,3-benzoxazole

Quantity / State?

Bulk Material
(> 5 mL or Stock)

Pure/Large Vol

Trace Residue
(Glassware/Spills)

Residue

Segregate into
HDPE/Glass Container

Add 10% NaOH/Ethanol
(Controlled Hydrolysis)

Label: Toxic, Corrosive,
Halogenated

Ship for High-Temp
Incineration

Wait 30 Mins
(Ensure Reaction Complete)

Combine with
Halogenated Solvent Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating bulk stock from trace residues to ensure safety and

compliance.

Emergency Response: Spills
If a spill occurs, speed is less important than protection.[1]

Evacuate & Ventilate: The hydrolysis vapors (HCl) are respiratory irritants.

PPE: Double nitrile gloves, lab coat, and safety goggles.[1] If spill is >100mL, use a full-face

respirator with acid gas cartridges.[1]
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Absorb: Do not use water. Cover with a dry absorbent (Vermiculite or Chemizorb®).

Neutralize: Dust the absorbent mixture with sodium bicarbonate (baking soda) or calcium

carbonate to neutralize potential acid generation.

Collect: Scoop into a dry waste container. Do not seal tightly immediately (allow off-gassing).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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